Cas no 1627696-45-0 (methyl5-bromo-2-(1-bromoethyl)benzoate)

• Product Name: methyl5-bromo-2-(1-bromoethyl)benzoate
• CAS No: 1627696-45-0
• MF: C₁₀H₁₀Br₂O₂
• MW: 321.993201732636
• CID: 5220002
• PubChem ID: 90408083
• Update Time: 2025-06-10

methyl5-bromo-2-(1-bromoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl5-bromo-2-(1-bromoethyl)benzoate
• EOS-61131
• Benzoic acid, 5-bromo-2-(1-bromoethyl)-, methyl ester
• Methyl 5-bromo-2-(1-bromoethyl)benzoate
• OSUJBODNMRQDPZ-UHFFFAOYSA-N
• 1627696-45-0
• SCHEMBL16034830

• Inchi： 1S/C10H10Br2O2/c1-6(11)8-4-3-7(12)5-9(8)10(13)14-2/h3-6H,1-2H3
• InChI Key： OSUJBODNMRQDPZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(Br)=CC=C1C(Br)C

Computed Properties

• Exact Mass: 321.90271g/mol
• Monoisotopic Mass: 319.90475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl5-bromo-2-(1-bromoethyl)benzoate

Recent Advances in the Study of Methyl 5-Bromo-2-(1-Bromoethyl)benzoate (CAS: 1627696-45-0)

The compound methyl 5-bromo-2-(1-bromoethyl)benzoate (CAS: 1627696-45-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its brominated aromatic ester structure, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, reactivity, and biological activity, providing valuable insights into its utility as a building block for more complex pharmaceutical agents.

A study published in the Journal of Medicinal Chemistry (2023) detailed the efficient synthesis of methyl 5-bromo-2-(1-bromoethyl)benzoate via a multi-step bromination and esterification process. The researchers highlighted the compound's stability under various conditions, making it a promising candidate for further functionalization. The study also reported preliminary cytotoxicity assays, indicating moderate activity against certain cancer cell lines, which warrants further investigation.

In another recent publication in Bioorganic & Medicinal Chemistry Letters (2024), the focus was on the derivatization of methyl 5-bromo-2-(1-bromoethyl)benzoate to produce novel analogs with enhanced pharmacological properties. The researchers employed computational modeling to predict the binding affinity of these analogs to specific protein targets, followed by in vitro validation. The results suggested that certain derivatives exhibit improved selectivity and potency, positioning them as potential leads for anti-inflammatory therapies.

Furthermore, a collaborative study between academic and industrial researchers (Nature Communications, 2024) explored the use of methyl 5-bromo-2-(1-bromoethyl)benzoate as a key intermediate in the synthesis of PROTACs (Proteolysis Targeting Chimeras). The study demonstrated that the bromine atoms in the compound facilitate efficient cross-coupling reactions, enabling the construction of diverse PROTAC scaffolds. This advancement opens new avenues for targeted protein degradation strategies in drug development.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of methyl 5-bromo-2-(1-bromoethyl)benzoate and its derivatives. Future research directions may include in vivo studies to assess bioavailability and toxicity, as well as the development of scalable synthetic routes to support preclinical and clinical evaluations. The compound's versatility and unique structural features continue to make it a focal point in the quest for innovative therapeutic agents.